Cas no 2137450-07-6 (4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid)

• Product Name: 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid
• CAS No: 2137450-07-6
• MF: C₂₀H₁₉NO₅S
• MW: 385.433564424515
• CID: 5936939
• PubChem ID: 165470833
• Update Time: 2025-06-13

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid
• EN300-657721
• 2137450-07-6

• Inchi： 1S/C20H19NO5S/c22-19(23)18-12-27(25)10-9-21(18)20(24)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,22,23)
• InChI Key： ASNGTJPBEHZYNM-UHFFFAOYSA-N
• SMILES： S1(CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 385.09839388g/mol
• Monoisotopic Mass: 385.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid

Recent Advances in the Study of 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid (CAS: 2137450-07-6)

The compound 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid (CAS: 2137450-07-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiomorpholine core and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research focuses on the compound's role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during SPPS, and the thiomorpholine moiety offers enhanced stability and solubility. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved pharmacokinetic properties, including better membrane permeability and metabolic stability, compared to traditional peptide analogs. These findings suggest its potential for developing next-generation peptide therapeutics.

Another significant advancement involves the use of 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid in the design of protease inhibitors. Researchers have leveraged its structural features to create inhibitors targeting key enzymes involved in diseases such as cancer and viral infections. For instance, a recent preprint on bioRxiv highlighted its efficacy in inhibiting the main protease of SARS-CoV-2, paving the way for further exploration in antiviral drug development.

In addition to its therapeutic applications, this compound has also been investigated for its utility in chemical biology tools. A 2024 study in ACS Chemical Biology reported its incorporation into activity-based probes (ABPs) for profiling cysteine proteases. The thiomorpholine ring's electrophilic properties enable covalent binding to active-site residues, facilitating the identification and characterization of protease activity in complex biological samples.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of this compound. Recent efforts have focused on developing more efficient catalytic methods to reduce production costs and improve yield. For example, a team at MIT has proposed a novel photocatalytic approach that minimizes side reactions and enhances purity, as detailed in a recent issue of Organic Letters.

In conclusion, 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid (CAS: 2137450-07-6) represents a versatile and valuable scaffold in medicinal chemistry and chemical biology. Its applications span from peptide synthesis to enzyme inhibition and probe development, underscoring its importance in advancing drug discovery and biochemical research. Future studies are expected to further elucidate its mechanisms and expand its utility in therapeutic and diagnostic contexts.